![molecular formula C5H8N2O B2876488 (4-Methyl-1,2-oxazol-3-yl)methanamine CAS No. 905439-81-8](/img/structure/B2876488.png)
(4-Methyl-1,2-oxazol-3-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Antimicrobial Activities
A study on the synthesis of quinoline derivatives carrying a 1,2,3-triazole moiety, starting from 4-methoxyaniline, demonstrated that these compounds, including derivatives of (4-Methyl-1,2-oxazol-3-yl)methanamine, exhibited moderate to very good antibacterial and antifungal activities against pathogenic strains, comparable to first-line drugs. This suggests a potential application in developing new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010).
Catalysis and Synthetic Applications
Another study investigated the transfer hydrogenation reactions with quinazoline-based ruthenium complexes, showcasing the synthesis of (4-Phenylquinazolin-2-yl)methanamine in high yield. These N-heterocyclic ruthenium(II) complexes demonstrated excellent conversions and high turnover frequency (TOF) values in the transfer hydrogenation of acetophenone derivatives, indicating their utility in catalytic applications (Karabuğa, Bars, Karakaya, & Gümüş, 2015).
Anticancer Agents
The design and synthesis of novel indole-based small molecules, incorporating structural units of indole and substituted triazole, led to the creation of a library of 1-{1-methyl-2-[4-phenyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-yl]-1H-indol-3-yl}methanamine derivatives. These molecules exhibited potent growth inhibitory actions against human cancer cell lines at lower micromolar concentrations. Additionally, one compound, IT-14, inhibited the deacetylation activity of SIRT1 enzyme in vitro and showed promising action in prostate hyperplasia animal models, suggesting its potential as an anticancer lead (Panathur, Dalimba, Koushik, Alvala, Yogeeswari, Sriram, & Kumar, 2013).
Synthesis of Heterocyclic Compounds
Research into the synthesis of heterocyclic Schiff bases from 3-aminomethyl pyridine and various aldehydes/ketones demonstrated the anticonvulsant activity of these compounds. The study highlights the potential of these synthesized Schiff bases, including derivatives of this compound, as anticonvulsant agents, offering a new avenue for the development of medications targeting seizure disorders (Pandey & Srivastava, 2011).
Mechanism of Action
Target of Action
Oxazole derivatives have been known to interact with various enzymes and receptors via numerous non-covalent interactions .
Mode of Action
It’s worth noting that oxazole derivatives have a wide range of biological actions, including anticancer, antibacterial, anticonvulsant, anti-allergic, anthelmintic, antiviral, antidepressant, analgesic, and antioxidant properties .
Biochemical Pathways
Oxazole derivatives have been reported to influence a variety of biochemical pathways due to their broad spectrum of biological activities .
Pharmacokinetics
The compound is a liquid at room temperature, suggesting it may have good bioavailability .
Result of Action
Oxazole derivatives have been associated with a wide range of biological actions, suggesting that they may have diverse molecular and cellular effects .
Action Environment
It’s worth noting that the compound is stable at room temperature, suggesting it may be relatively resistant to environmental changes .
Properties
IUPAC Name |
(4-methyl-1,2-oxazol-3-yl)methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O/c1-4-3-8-7-5(4)2-6/h3H,2,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDVMZORZGNERAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CON=C1CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
112.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
905439-81-8 |
Source
|
Record name | (4-methyl-1,2-oxazol-3-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.